N,N-Dibenzoylmethylamine
Description
N,N-Dibenzoylmethylamine (CAS 23825-32-3) is a tertiary amine derivative characterized by two benzoyl groups and a methyl group attached to the nitrogen atom. Its molecular structure grants unique physicochemical properties, making it a compound of interest in synthetic organic chemistry and materials science.
Properties
CAS No. |
23825-32-3 |
|---|---|
Molecular Formula |
C15H13NO2 |
Molecular Weight |
239.27 g/mol |
IUPAC Name |
N-benzoyl-N-methylbenzamide |
InChI |
InChI=1S/C15H13NO2/c1-16(14(17)12-8-4-2-5-9-12)15(18)13-10-6-3-7-11-13/h2-11H,1H3 |
InChI Key |
ALISWIYMUVXSIG-UHFFFAOYSA-N |
Canonical SMILES |
CN(C(=O)C1=CC=CC=C1)C(=O)C2=CC=CC=C2 |
Origin of Product |
United States |
Comparison with Similar Compounds
N,N-Dimethylbenzylamine (CAS 103-83-3)
N,N-Diphenylbenzenamine (Triphenylamine, CAS 603-34-9)
N,N-Dimethylaniline (CAS 121-69-7)
- Structure : Two methyl groups + one phenyl group on nitrogen.
- Reactivity : Prone to electrophilic substitution due to electron-donating methyl groups, unlike the electron-deficient This compound .
- Applications : Dye synthesis and polymerization catalysts .
Thermodynamic and Kinetic Properties
| Property | This compound | N,N-Dimethylbenzylamine | N,N-Diphenylbenzenamine |
|---|---|---|---|
| ΔfH°gas (kJ/mol) | -37.50 | -125.3 (estimated) | 194.3 |
| logP | 2.599 | 1.85 | 4.50 |
| Melting Point (K) | 443.98 | 263.15 | 498.15 |
- This compound has intermediate lipophilicity, suitable for reactions requiring balanced solubility.
- N,N-Diphenylbenzenamine ’s high melting point and rigidity make it ideal for solid-state applications .
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